Cas no 2354688-01-8 (tert-butyl N-(4-bromo-3-methylbutyl)carbamate)

• Product Name: tert-butyl N-(4-bromo-3-methylbutyl)carbamate
• CAS No: 2354688-01-8
• MF: C₁₀H₂₀BrNO₂
• MW: 266.175302505493
• CID: 6367905
• PubChem ID: 165665094
• Update Time: 2025-05-24

tert-butyl N-(4-bromo-3-methylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2354688-01-8
• tert-butyl N-(4-bromo-3-methylbutyl)carbamate
• EN300-7041211

• Inchi： 1S/C10H20BrNO2/c1-8(7-11)5-6-12-9(13)14-10(2,3)4/h8H,5-7H2,1-4H3,(H,12,13)
• InChI Key： DSOLNKJDIBIZFT-UHFFFAOYSA-N
• SMILES： BrCC(C)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 265.06774g/mol
• Monoisotopic Mass: 265.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(4-bromo-3-methylbutyl)carbamate

tert-butyl N-(4-bromo-3-methylbutyl)carbamate (CAS No. 2354688-01-8): A Comprehensive Overview

tert-butyl N-(4-bromo-3-methylbutyl)carbamate (CAS No. 2354688-01-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, also known as Boc-protected 4-bromo-3-methylbutylamine, is a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structural features, including the tert-butyl carbamate protecting group and the brominated alkyl chain, make it an essential building block for a wide range of chemical transformations.

The tert-butyl carbamate (Boc) protecting group is widely used in organic synthesis to protect primary and secondary amines from unwanted reactions. This protecting group can be easily introduced and removed under mild conditions, making it a preferred choice for synthetic chemists. The 4-bromo-3-methylbutyl moiety, on the other hand, provides a reactive handle for further functionalization, such as cross-coupling reactions or nucleophilic substitutions.

Recent advancements in synthetic methodologies have further expanded the utility of tert-butyl N-(4-bromo-3-methylbutyl)carbamate. For instance, palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, have been successfully employed to introduce a variety of substituents at the bromine position. These reactions enable the synthesis of complex molecules with high regioselectivity and stereoselectivity, which are crucial for the development of novel drugs and materials.

In the context of medicinal chemistry, tert-butyl N-(4-bromo-3-methylbutyl)carbamate has been utilized in the synthesis of several promising drug candidates. For example, it has been used as an intermediate in the preparation of small molecules targeting G protein-coupled receptors (GPCRs), which are important therapeutic targets for a range of diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes. The ability to introduce diverse functional groups at the bromine position allows for the fine-tuning of pharmacological properties, such as potency, selectivity, and bioavailability.

Moreover, tert-butyl N-(4-bromo-3-methylbutyl)carbamate has found applications in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The Boc protecting group can be designed to be cleaved under specific physiological conditions, releasing the active amine moiety. This approach can improve drug delivery and reduce side effects by enhancing target specificity and reducing systemic exposure.

The stability and reactivity of tert-butyl N-(4-bromo-3-methylbutyl)carbamate have been extensively studied in both aqueous and organic solvents. It is generally stable under standard laboratory conditions but can undergo deprotection under acidic conditions or via catalytic hydrogenation. The choice of deprotection method depends on the specific requirements of the synthetic route and the desired product properties.

In addition to its use in synthetic chemistry, tert-butyl N-(4-bromo-3-methylbutyl)carbamate has also been explored for its potential applications in materials science. For instance, it has been incorporated into polymers and copolymers to impart specific functional properties, such as improved mechanical strength or enhanced biocompatibility. These materials have found applications in various fields, including biomedical devices and tissue engineering.

The safety profile of tert-butyl N-(4-bromo-3-methylbutyl)carbamate is an important consideration for its use in industrial and research settings. While it is not classified as a hazardous substance under current regulations, appropriate handling procedures should be followed to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in appropriate containers.

In conclusion, tert-butyl N-(4-bromo-3-methylbutyl)carbamate (CAS No. 2354688-01-8) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and versatile reactivity make it an essential tool for researchers aiming to develop novel compounds with improved biological activity and material properties. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.